Cas no 1421513-80-5 (1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea
• CAS No: 1421513-80-5
• MF: C₂₂H₂₃N₅O₃
• MW: 405.449724435806
• CID: 5402682
• Update Time: 2025-07-16

1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-1,3-Benzodioxol-5-yl-N′-[[1-cyclopentyl-5-(4-pyridinyl)-1H-pyrazol-3-yl]methyl]urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea

• Inchi： 1S/C22H23N5O3/c28-22(25-16-5-6-20-21(12-16)30-14-29-20)24-13-17-11-19(15-7-9-23-10-8-15)27(26-17)18-3-1-2-4-18/h5-12,18H,1-4,13-14H2,(H2,24,25,28)
• InChI Key： HGBJOXJNCJROPO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCC1C=C(C2C=CN=CC=2)N(C2CCCC2)N=1)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.7±50.0 °C(Predicted)
• pka: 12.56±0.46(Predicted)

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea

Comprehensive Analysis of 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea (CAS No. 1421513-80-5)

The compound 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea (CAS No. 1421513-80-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety, a pyrazole core, and a pyridine ring makes it a promising candidate for various applications, particularly in the field of targeted drug design. Researchers are increasingly focusing on its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.

One of the most searched questions in the context of this compound is: "What are the potential therapeutic applications of 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea?" Preliminary studies suggest that its structural features may contribute to its affinity for enzymes and receptors involved in inflammation and cellular signaling. The cyclopentyl and pyridin-4-yl groups, in particular, are known to enhance binding specificity, making this compound a subject of intense scrutiny in medicinal chemistry.

Another hot topic among researchers is the synthetic route for CAS No. 1421513-80-5. The compound's intricate architecture requires multi-step organic synthesis, often involving palladium-catalyzed cross-coupling reactions to assemble the pyrazole and pyridine components. Optimizing these synthetic pathways is critical for scaling up production while maintaining high purity, a challenge frequently discussed in academic and industrial forums.

From a biochemical perspective, the urea linkage in 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea is noteworthy. Urea derivatives are widely explored for their hydrogen-bonding capabilities, which can improve drug solubility and target engagement. This has led to speculation about whether this compound could be engineered for improved bioavailability, a common query in drug development circles.

In recent years, computational tools like molecular docking and QSAR modeling have been employed to predict the behavior of CAS No. 1421513-80-5 in biological systems. Such in silico studies are frequently searched by chemists aiming to shorten the drug discovery timeline. These methods help identify potential off-target effects or metabolic vulnerabilities early in the research process.

Environmental and stability studies of 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea are also gaining traction. Researchers are investigating its degradation products under various pH and temperature conditions, addressing another frequently asked question: "How stable is this compound in different environments?" Understanding these factors is essential for formulation development and storage protocols.

The patent landscape surrounding CAS No. 1421513-80-5 reveals competitive activity in its therapeutic applications. Several patents highlight its use in combination therapies, particularly where synergistic effects with existing drugs are anticipated. This aligns with the growing trend toward personalized medicine and multi-target approaches in modern pharmacology.

Analytical characterization techniques such as HPLC, NMR, and mass spectrometry are routinely applied to verify the identity and purity of 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea. Method development for these analyses is another area of active research, as evidenced by numerous publications optimizing separation conditions for this structurally distinct molecule.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}urea represents a fascinating case study in contemporary drug discovery. Its multifaceted chemistry bridges several disciplines, from synthetic organic chemistry to computational biology. As investigation continues, this compound may well emerge as a cornerstone in the development of next-generation therapeutic agents, answering many of the pressing questions currently being explored by the scientific community.